1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine

• IUPAC Name: 2-(2,4-difluorophenoxy)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H18F2N2O2/c19-14-6-7-17(16(20)12-14)24-13-18(23)22-10-8-21(9-11-22)15-4-2-1-3-5-15/h1-7,12H,8-11,13H2
• InChI Key: OPVHXGARJSQSLK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)COC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H18F2N2O2
• Molecular Weight: 332.3 g/mol

Description

1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine, also known as DFPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFPP belongs to the class of piperazine derivatives and is a promising candidate for the development of novel drugs for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine is not fully understood. However, it is believed to act on several neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has been shown to increase the levels of these neurotransmitters in the brain, leading to its therapeutic effects. 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has also been shown to have an affinity for several receptors, including the 5-HT1A, D2, and α2-adrenergic receptors.
Biochemical and Physiological Effects:
1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, leading to its therapeutic effects. 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has also been shown to have anxiolytic and analgesic effects, reducing anxiety and pain in animal models. Additionally, 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has been shown to have anti-inflammatory and anti-tumor effects, making it a promising candidate for the development of novel drugs for the treatment of cancer.

Advantages and Limitations for Lab Experiments

1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity and high yield. 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has also been shown to have low toxicity, making it safe for use in animal models. However, 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has several limitations for lab experiments. It has poor solubility in water, making it difficult to administer orally. 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine also has a short half-life, requiring frequent dosing in animal models.

Future Directions

1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has several potential future directions for scientific research. It has been shown to have therapeutic potential in various diseases, including neurological disorders and cancer. Further research is needed to fully understand the mechanism of action of 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine and its potential therapeutic applications. Additionally, the development of novel drugs based on 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine may lead to the discovery of new treatments for various diseases.

Scientific Research Applications

1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have antipsychotic, antidepressant, anxiolytic, and analgesic effects in animal models. 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has also been investigated for its potential in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, 1-[(2,4-difluorophenoxy)acetyl]-4-phenylpiperazine has been shown to have anti-inflammatory and anti-tumor effects, making it a promising candidate for the development of novel drugs for the treatment of cancer.